Cas no 2228683-58-5 (O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine)
O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties
Names and Identifiers
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- O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine
- EN300-1816702
- O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine
- 2228683-58-5
-
- Inchi: 1S/C8H12N2O2/c1-6-4-7(10-12-6)8(2-3-8)5-11-9/h4H,2-3,5,9H2,1H3
- InChI Key: XFQIMULBEKEDDW-UHFFFAOYSA-N
- SMILES: O(CC1(C2C=C(C)ON=2)CC1)N
Computed Properties
- Exact Mass: 168.089877630g/mol
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 61.3Ų
O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1816702-0.05g |
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine |
2228683-58-5 | 0.05g |
$1513.0 | 2023-09-19 | ||
| Enamine | EN300-1816702-0.1g |
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine |
2228683-58-5 | 0.1g |
$1585.0 | 2023-09-19 | ||
| Enamine | EN300-1816702-0.25g |
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine |
2228683-58-5 | 0.25g |
$1657.0 | 2023-09-19 | ||
| Enamine | EN300-1816702-0.5g |
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine |
2228683-58-5 | 0.5g |
$1728.0 | 2023-09-19 | ||
| Enamine | EN300-1816702-1.0g |
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine |
2228683-58-5 | 1g |
$1801.0 | 2023-06-03 | ||
| Enamine | EN300-1816702-2.5g |
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine |
2228683-58-5 | 2.5g |
$3530.0 | 2023-09-19 | ||
| Enamine | EN300-1816702-5.0g |
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine |
2228683-58-5 | 5g |
$5221.0 | 2023-06-03 | ||
| Enamine | EN300-1816702-10.0g |
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine |
2228683-58-5 | 10g |
$7742.0 | 2023-06-03 | ||
| Enamine | EN300-1816702-1g |
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine |
2228683-58-5 | 1g |
$1801.0 | 2023-09-19 | ||
| Enamine | EN300-1816702-5g |
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine |
2228683-58-5 | 5g |
$5221.0 | 2023-09-19 |
O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine
Comprehensive Overview of O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228683-58-5)
In the rapidly evolving field of organic chemistry and pharmaceutical research, O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228683-58-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropylmethyl and 5-methyl-1,2-oxazol-3-yl moieties, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular framework offers a versatile platform for further derivatization, making it a valuable intermediate in drug discovery and material science.
The chemical structure of O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine combines a hydroxylamine functional group with a 1,2-oxazole ring, which is known for its stability and bioactivity. This combination is particularly appealing for designing inhibitors or modulators of enzymatic processes. Recent studies highlight the growing demand for heterocyclic compounds in medicinal chemistry, and this compound fits seamlessly into this trend. Its CAS No. 2228683-58-5 serves as a unique identifier, ensuring precise referencing in academic and industrial databases.
One of the most frequently searched topics in synthetic chemistry revolves around the synthesis of hydroxylamine derivatives and their applications. O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine addresses this demand by offering a scaffold that can be tailored for specific biological targets. Researchers are particularly intrigued by its potential role in enzyme inhibition and signal transduction modulation, areas that are critical in the development of therapeutics for metabolic and inflammatory disorders.
Another hot topic in the scientific community is the exploration of cyclopropyl-containing compounds, which are prized for their conformational rigidity and metabolic stability. The cyclopropylmethyl group in this compound enhances its pharmacokinetic properties, making it a candidate for further investigation in drug design. Additionally, the 5-methyl-1,2-oxazol-3-yl moiety contributes to the compound's electronic profile, influencing its reactivity and interaction with biological targets.
From an industrial perspective, O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine is also relevant to the growing field of green chemistry. Researchers are increasingly focused on developing sustainable synthetic methods, and this compound's structure allows for efficient and environmentally friendly modifications. Its potential applications extend beyond pharmaceuticals to include agrochemicals and functional materials, aligning with the global push for innovative and eco-conscious solutions.
In summary, O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228683-58-5) represents a compelling area of research at the intersection of organic synthesis and applied science. Its structural features, including the hydroxylamine group and 1,2-oxazole ring, position it as a versatile building block for future discoveries. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both theoretical and practical aspects of chemistry.
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